Cas no 387357-58-6 (trans-4-Methyltetrahydrofuran-3-ol)

• Product Name: trans-4-Methyltetrahydrofuran-3-ol
• CAS No: 387357-58-6
• MF: C₅H₁₀O₂
• MW: 102.131701946259
• MDL: MFCD27997511
• CID: 1491173
• PubChem ID: 59004435
• Update Time: 2025-06-07

trans-4-Methyltetrahydrofuran-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Furanol, tetrahydro-4-methyl-, (3R,4S)-rel-
• trans-4-Methyltetrahydrofuran-3-ol
• (3R,4S)-4-Methyltetrahydrofuran-3-ol
• trans-4-Methyl-tetrahydro-furan-3-ol
• EN300-6732250
• 1932478-75-5
• DB-404345
• AKOS037643894
• (3R,4S)-4-METHYLOXOLAN-3-OL
• AS-39867
• trans-3-Hydroxy-4-methytetrahydrofuran
• rel-(3R,4S)-Tetrahydro-4-methyl-3-furanol
• CS-0037574
• MFCD27997511
• SCHEMBL4397914
• 387357-58-6

• MDL： MFCD27997511
• Inchi： 1S/C5H10O2/c1-4-2-7-3-5(4)6/h4-6H,2-3H2,1H3/t4-,5-/m0/s1
• InChI Key： FYIORKUEZVVKEL-WHFBIAKZSA-N
• SMILES： O1C[C@@H]([C@@H](C)C1)O

Computed Properties

• Exact Mass: 102.068079557 g/mol
• Monoisotopic Mass: 102.068079557 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 63.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 29.5
• Molecular Weight: 102.13

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 182.6±8.0 °C at 760 mmHg
• Flash Point: 80.0±12.7 °C
• Vapor Pressure: 0.2±0.8 mmHg at 25°C

trans-4-Methyltetrahydrofuran-3-ol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on trans-4-Methyltetrahydrofuran-3-ol

Introduction to trans-4-Methyltetrahydrofuran-3-ol (CAS No. 387357-58-6)

trans-4-Methyltetrahydrofuran-3-ol, chemically designated as (3R,4S)-4-methyltetrahydrofuran-3-ol, is a significant compound in the field of organic chemistry and pharmaceutical research. This alcohol derivative belongs to the tetrahydrofuran (THF) class of compounds, which are widely recognized for their utility in synthetic chemistry and industrial applications. The unique stereochemistry of this molecule, characterized by its trans configuration at the 4-position and the presence of a hydroxyl group at the 3-position, makes it a subject of considerable interest in both academic and industrial settings.

The compound with the CAS number 387357-58-6 is synthesized through carefully controlled chemical processes that ensure high purity and yield. Its molecular structure, consisting of a cyclohexane ring substituted with a methyl group at the 4-position and a hydroxyl group at the 3-position, contributes to its versatility in various chemical reactions. This tetrahydrofuran derivative has garnered attention due to its potential applications in pharmaceutical synthesis, particularly as an intermediate in the production of complex organic molecules.

Recent advancements in synthetic methodologies have highlighted the importance of trans-4-Methyltetrahydrofuran-3-ol in the development of novel pharmaceutical agents. Its structural features make it an excellent candidate for use as a chiral building block, enabling the synthesis of enantiomerically pure compounds that are crucial in drug development. The compound's ability to participate in various organic transformations, such as nucleophilic additions and eliminations, further underscores its significance in synthetic chemistry.

In the realm of pharmaceutical research, (3R,4S)-4-methyltetrahydrofuran-3-ol has been explored for its potential role in modulating biological pathways. Studies have indicated that derivatives of this compound may exhibit properties that are beneficial in the treatment of various diseases. For instance, researchers have investigated its utility in developing inhibitors targeting specific enzymes involved in metabolic disorders. The stereochemical integrity of this molecule is particularly critical, as even minor deviations can significantly impact its biological activity.

The industrial applications of trans-4-Methyltetrahydrofuran-3-ol are equally noteworthy. Its role as a solvent and reagent in large-scale chemical processes has been documented in several industrial settings. The compound's stability under various reaction conditions makes it an attractive choice for use in multi-step syntheses where high yields and selectivity are paramount. Additionally, its environmental profile has been assessed, revealing that it can be handled safely with appropriate precautions.

From an academic perspective, the study of (3R,4S)-4-methyltetrahydrofuran-3-ol has contributed to our understanding of stereoelectronic effects in organic molecules. The interplay between the hydroxyl group and the methyl substituent at specific positions on the cyclohexane ring influences its reactivity and interactions with other molecules. This knowledge is essential for designing more efficient synthetic routes and for predicting the behavior of related compounds.

The future prospects for trans-4-Methyltetrahydrofuran-3-ol are promising, with ongoing research aiming to uncover new applications and improve existing synthetic methods. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to novel pharmaceuticals and advanced materials. As our understanding of organic chemistry continues to evolve, compounds like CAS No. 387357-58-6 will undoubtedly play a pivotal role in shaping future developments.